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Compound of Interest

Compound Name: Dodecyl 4-nitrobenzoate

Cat. No.: B15351283 Get Quote

Technical Guide: Dodecyl 4-Nitrobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dodecyl 4-nitrobenzoate,

including its chemical properties, synthesis, and potential applications, particularly as a

substrate in enzymatic assays relevant to drug discovery and development.

Core Compound Data
Dodecyl 4-nitrobenzoate is an ester of dodecanol and 4-nitrobenzoic acid. Its key identifiers

and molecular properties are summarized below.

Property Value Reference

CAS Number 35507-03-0 [1][2]

Molecular Formula C₁₉H₂₉NO₄ [1][2]

Molecular Weight 335.4379 g/mol [1][2]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Dodecyl 4-nitrobenzoate,

such as melting point and solubility, are not readily available in public literature. However,
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based on its structure—a long alkyl chain attached to an aromatic nitrobenzoate group—it is

expected to be a solid at room temperature with high lipophilicity and good solubility in common

organic solvents like ethanol, acetone, and chloroform, with limited solubility in water.

Spectroscopic Data
A mass spectrum for Dodecyl 4-nitrobenzoate is available from the NIST WebBook, which

can be used for its identification.[1] While specific NMR and IR spectra for this compound are

not widely published, data for related short-chain 4-nitrobenzoate esters can serve as a

reference for identifying characteristic peaks.

Experimental Protocols
The following sections detail generalized experimental protocols for the synthesis of Dodecyl
4-nitrobenzoate and its application in enzymatic assays. These protocols are based on

established methods for similar long-chain 4-nitrobenzoate esters.

Synthesis of Dodecyl 4-Nitrobenzoate
A common method for the synthesis of Dodecyl 4-nitrobenzoate is the esterification of 4-

nitrobenzoic acid with dodecanol.

Materials:

4-Nitrobenzoic acid

Dodecanol

Sulfuric acid (catalyst)

Toluene (or another suitable solvent for azeotropic removal of water)

Sodium bicarbonate solution (for washing)

Anhydrous sodium sulfate (for drying)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)
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Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

combine 4-nitrobenzoic acid and a slight excess of dodecanol in toluene.

Add a catalytic amount of concentrated sulfuric acid.

Heat the mixture to reflux and continue until the theoretical amount of water is collected in

the Dean-Stark trap.

Cool the reaction mixture to room temperature.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid

catalyst, followed by washing with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter and remove the solvent under reduced pressure.

The crude product can be purified by recrystallization or column chromatography.

Synthesis Workflow
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Caption: General workflow for the synthesis of Dodecyl 4-nitrobenzoate.

Enzymatic Hydrolysis Assay
Dodecyl 4-nitrobenzoate can be used as a chromogenic substrate to measure the activity of

esterases and lipases. The hydrolysis of the ester bond releases 4-nitrophenol, which has a

distinct yellow color and can be quantified spectrophotometrically.
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Materials:

Dodecyl 4-nitrobenzoate

Buffer solution (e.g., phosphate or Tris buffer at optimal pH for the enzyme)

Enzyme solution (e.g., lipase or esterase)

Organic solvent for substrate stock solution (e.g., DMSO or ethanol)

Microplate reader or spectrophotometer

Procedure:

Substrate Preparation: Prepare a stock solution of Dodecyl 4-nitrobenzoate in a suitable

organic solvent (e.g., 10 mM in DMSO).

Reaction Mixture: In a microplate well or a cuvette, add the buffer solution.

Add a small volume of the Dodecyl 4-nitrobenzoate stock solution to the buffer to achieve

the desired final concentration. Ensure proper mixing to disperse the substrate.

Initiate Reaction: Add the enzyme solution to the reaction mixture to start the reaction.

Measurement: Monitor the increase in absorbance at approximately 405-410 nm over time.

This corresponds to the release of 4-nitrophenolate ion.

Data Analysis: Calculate the initial reaction velocity from the linear portion of the absorbance

versus time plot. The concentration of released 4-nitrophenol can be determined using its

molar extinction coefficient.

Enzymatic Assay Workflow
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Caption: Workflow for a typical enzymatic hydrolysis assay.

Applications in Drug Development
Long-chain 4-nitrobenzoate esters, such as Dodecyl 4-nitrobenzoate, are valuable tools in

drug development for several reasons:
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Enzyme Characterization: They serve as substrates for characterizing the activity and

substrate specificity of hydrolytic enzymes, which can be drug targets or involved in drug

metabolism.

High-Throughput Screening: The colorimetric nature of the assay makes it suitable for high-

throughput screening of enzyme inhibitors.

Prodrug Research: The ester linkage can be explored in the design of prodrugs, where an

active pharmaceutical ingredient is released upon enzymatic cleavage in the body.

While Dodecyl 4-nitrobenzoate itself may not be a therapeutic agent, its utility as a research

tool is significant in the broader context of pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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